Cas no 1895732-39-4 (2-cyclopentylprop-2-enenitrile)

• Product Name: 2-cyclopentylprop-2-enenitrile
• CAS No: 1895732-39-4
• MF: C₈H₁₁N
• MW: 121.179641962051
• MDL: MFCD31592755
• CID: 5246488
• PubChem ID: 67356051
• Update Time: 2026-03-08

2-cyclopentylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetonitrile, α-methylene-
• 2-cyclopentylprop-2-enenitrile

• MDL： MFCD31592755
• Inchi： 1S/C8H11N/c1-7(6-9)8-4-2-3-5-8/h8H,1-5H2
• InChI Key： QVYKDOLTXDBHES-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(=C)C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-cyclopentylprop-2-enenitrile

Introduction to 2-Cyclopentylprop-2-enenitrile (CAS No: 1895732-39-4)

2-Cyclopentylprop-2-enenitrile is a compound with the CAS number 1895732-39-4, which is a unique organic molecule characterized by its cyclopentyl group attached to a propenenitrile structure. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The structure of 2-cyclopentylprop-2-enenitrile consists of a cyclopentane ring fused with a propenenitrile group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of cyclopentyl-containing compounds in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The cyclopentyl group is known to enhance the stability and bioavailability of drugs, making it a valuable component in medicinal chemistry. In this context, 2-cyclopentylprop-2-enenitrile serves as a promising precursor for synthesizing complex molecules with potential therapeutic applications.

The synthesis of 1895732-39-4 involves advanced organic chemistry techniques, including catalytic hydrogenation and cross-coupling reactions. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity levels. These advancements have made it possible to scale up production for industrial applications while maintaining the quality of the final product.

In terms of physical properties, 2-cyclopentylprop-2-enenitrile exhibits a melting point of approximately -40°C and a boiling point around 100°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions and formulations. The compound's stability under normal storage conditions further enhances its utility in different industries.

The application of cyclopentyl-containing compounds extends beyond pharmaceuticals into agrochemicals, where they are used as intermediates in the synthesis of pesticides and herbicides. The nitrile group present in 1895732-39-4 can be easily modified to introduce functional groups that enhance the bioactivity of the resulting compounds. This flexibility makes it an attractive option for researchers working on sustainable agricultural solutions.

Moreover, recent advancements in green chemistry have led to the exploration of environmentally friendly methods for synthesizing 1895732-39-4. By utilizing renewable feedstocks and catalytic systems, scientists aim to reduce the environmental footprint associated with its production. These efforts align with global initiatives to promote sustainable practices in the chemical industry.

In conclusion, 1895732-39-4, or 2-cyclopentylprop-2-enenitrile, is a versatile compound with significant potential across multiple industries. Its unique structure, combined with recent research advancements, positions it as a key player in the development of innovative chemical products. As further studies unfold, this compound is expected to contribute even more to scientific progress and industrial applications.